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Compound of Interest

Compound Name: Tungsten (W)

Cat. No.: B13828277

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core fundamental properties of
elemental tungsten (W). With the highest melting point of all metals, exceptional density, and
remarkable strength, tungsten is a material of significant interest across various scientific and
industrial fields. This document summarizes its key physical, chemical, mechanical, thermal,
and electrical properties, and outlines the experimental methodologies used for their
determination.

Physical and Structural Properties

Tungsten is a steel-gray metal known for its exceptional density, comparable to that of gold and
uranium.[1] In its pure form, it is hard and brittle, making it challenging to work with. However,

single-crystalline tungsten exhibits greater ductility.[1] Tungsten exists in two primary crystalline
forms: the stable a-form with a body-centered cubic (bcc) structure and a metastable [3-form.[1]

[2]

Table 1: Key Physical and Structural Properties of Tungsten
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Property Value

Atomic Number 74[3][4][5]

Atomic Weight 183.84 u[6]

Density 19.25 - 19.35 g/cm3[1][2][5]

Crystal Structure Body-Centered Cubic (bcc)[1][6][7]1[8]
Lattice Parameter, a 3.165 A (at 20 °C)[1][2]

Color Grayish-white, lustrous[3][9]

Experimental Protocol: Crystal Structure Determination
via X-Ray Diffraction (XRD)

The crystal structure of tungsten is typically determined using X-ray Diffraction (XRD). This
non-destructive technique provides detailed information about the crystallographic structure,
chemical composition, and physical properties of materials.

Methodology:

o Sample Preparation: A tungsten sample, often in powdered form to ensure random crystal
orientation, is prepared and placed on a sample holder.

 Instrumentation: The sample is mounted in a diffractometer. An X-ray source generates a
beam of monochromatic X-rays that are directed onto the sample.

« Diffraction: As the sample is rotated, the incident X-rays are diffracted by the crystalline
lattice planes of the tungsten atoms.

o Detection: A detector records the angles and intensities of the diffracted X-rays.

o Data Analysis: The resulting diffraction pattern, a plot of intensity versus the diffraction angle
(20), is analyzed. The positions of the diffraction peaks are used to determine the lattice
parameters of the crystal structure, while the peak intensities provide information about the
arrangement of atoms within the unit cell. By comparing the obtained diffraction pattern with
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standard diffraction databases, the specific crystal structure (e.g., bcc for a-tungsten) can be
identified.[10][11][12][13]

Sample Preparation XRD Analysis Data Processing

Tungsten Sample ‘——{ Powdering (if necessary) }—>’ Mount in Diffractometer ‘——{ X-ray Irradiation }—»’ Diffraction & Detection }—»’ Generate Diffraction Pattern }—»’ Peak Analysis }—»’ Structure Identification

Click to download full resolution via product page

Diagram 1: Experimental workflow for XRD analysis of tungsten.

Mechanical Properties

Tungsten possesses the highest tensile strength of all pure metals, particularly at temperatures
above 1,650 °C.[1][3][9] Its hardness and high modulus of elasticity make it a critical
component in many high-performance alloys and applications.[14] However, tungsten exhibits
a brittle-to-ductile transition, meaning its ductility is significantly dependent on temperature.[14]

Table 2: Mechanical Properties of Tungsten

Property Value
Tensile Strength ~980 MPa[15]
Yield Strength ~750 MPa[15]
Modulus of Elasticity ~411 GPa
Hardness (Mohs) 7.5

Experimental Protocol: Tensile Strength Testing

Tensile testing is a fundamental materials science and engineering test in which a sample is
subjected to a controlled tension until failure. The results from the test are used to determine
properties such as ultimate tensile strength, yield strength, and ductility.

Methodology:
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e Specimen Preparation: A standardized "dog-bone" shaped specimen of tungsten is
machined to precise dimensions as specified by standards like ASTM E8.[9]

e Machine Setup: The specimen is mounted into the grips of a universal testing machine. An
extensometer is attached to the gauge section of the specimen to accurately measure
elongation.

o Testing: A uniaxial tensile load is applied to the specimen at a constant rate. The applied load
and the corresponding elongation of the specimen are continuously recorded.[16][17]

o Data Analysis: The load and elongation data are converted into a stress-strain curve. From
this curve, key mechanical properties are determined:

o Yield Strength: The stress at which the material begins to deform plastically.

o Ultimate Tensile Strength (UTS): The maximum stress the material can withstand while
being stretched or pulled before necking.

o Elongation: A measure of the material's ductility, representing the percentage increase in
length after fracture.

Preparation & Setup Testing Analysis

Machine Tungsten Specimen }—» Record Load vs. Elongation }—»

Generate Stress-Strain Curve ‘—V

Mount in Universal Testing Machine ‘—»

—

Apply Uniaxial Tensile Load Determine Mechanical Properties

Click to download full resolution via product page

Diagram 2: Workflow for determining the tensile properties of tungsten.

Thermal and Electrical Properties

Tungsten has the highest melting point of any element.[1] It also has a very low coefficient of
thermal expansion and good thermal and electrical conductivity.[14] These properties make it
suitable for high-temperature applications such as incandescent lamp filaments and electrical
contacts.
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Table 3: Thermal and Electrical Properties of Tungsten

Property Value

Melting Point 3422 °C (6192 °F)[1][5][6]
Boiling Point 5555 °C (10031 °F)[4][6]
Thermal Conductivity 173 W/(m-K) at 300 K[1][6]
Coefficient of Thermal Expansion 4.5 pm/(m-K) at 25 °C[1][6]
Electrical Resistivity 52.8 nQ-m at 20 °C[6]
Specific Heat Capacity 0.13 J/(g-K)

Experimental Protocol: Measurement of Electrical
Resistivity using the Four-Point Probe Method

The four-point probe method is a standard technique for measuring the electrical resistivity of
materials, particularly those with low resistance where contact resistance can be significant.

Methodology:

Probe Configuration: A four-point probe head, consisting of four equally spaced, co-linear
tungsten carbide needles, is used.

o Sample Contact: The probe is brought into contact with a flat surface of the tungsten sample.

o Current Application: A constant direct current (DC) is passed through the two outer probes.

» Voltage Measurement: The voltage drop across the two inner probes is measured using a
high-impedance voltmeter.[18]

» Resistivity Calculation: The bulk resistivity (p) is calculated using the formula: p = (V/1) * 21ts
* F where V is the measured voltage, | is the applied current, s is the probe spacing, and F is
a correction factor that depends on the sample geometry and thickness. This method
minimizes the influence of contact resistance on the measurement.[18][19][20]
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Diagram 3: Schematic of the four-point probe method for electrical resistivity.

Chemical Properties

Tungsten is a relatively inert element.[9] It does not react with water, oxygen, or most acids and
bases at room temperature.[1] At elevated temperatures, it will react with oxygen to form
tungsten trioxide (WOs).[1] It also reacts with halogens at high temperatures.[1]

Table 4: Chemical Properties and Reactivity of Tungsten

Property Description
Oxidation States +2, +3, +4, +5, +6 (most common)[9]
Electronegativity (Pauling) 2.36[1][3]
lonization Energies 1st: 770 kJ/mol, 2nd: 1700 kJ/mol[1]

o o Stable at room temperature; oxidizes at
Reactivity with Air

elevated temperatures[1][5]

o ) ) Resistant to most acids at room temperature[3]

Reactivity with Acids

[5]

o Reacts with fluorine at room temperature and
Reactivity with Halogens
other halogens at elevated temperatures[1]
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This guide provides a foundational understanding of the essential properties of elemental
tungsten. The data and methodologies presented are critical for researchers and professionals
working with this unique and versatile material. For more specific applications, further
investigation into the properties of tungsten alloys may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Elemental Tungsten]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13828277#fundamental-properties-of-elemental-
tungsten]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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